Cas no 745802-71-5 (N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3,6-dichloropyridine-2-carboxamide)

• Product Name: N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3,6-dichloropyridine-2-carboxamide
• CAS No: 745802-71-5
• MF: C₂₁H₁₃Cl₂N₃OS
• MW: 426.318421125412
• CID: 5680646
• PubChem ID: 2109542
• Update Time: 2025-10-22

N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3,6-dichloropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034030013
• Z27857082
• 745802-71-5
• N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3,6-dichloropyridine-2-carboxamide
• EN300-26613126

• Inchi： 1S/C21H13Cl2N3OS/c22-16-10-11-18(23)25-19(16)20(27)26-21-24-17(12-28-21)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H,(H,24,26,27)
• InChI Key： LYEKRJJKRCVJLA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1=NC(=CS1)C1C=CC(=CC=1)C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 425.0156386g/mol
• Monoisotopic Mass: 425.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3,6-dichloropyridine-2-carboxamide

N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3,6-dichloropyridine-2-carboxamide: A Comprehensive Overview

The compound N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3,6-dichloropyridine-2-carboxamide, identified by the CAS number 745802-71-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a thiazole ring system substituted with a biphenyl group and a pyridine ring bearing dichloro substituents. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and development. The thiazole moiety in this compound is known to exhibit significant biological activity, particularly in anti-inflammatory and antitumor applications. The biphenyl group further enhances the molecule's stability and bioavailability, making it a promising candidate for therapeutic interventions. Additionally, the presence of dichloro substituents on the pyridine ring introduces electronic effects that can modulate the compound's reactivity and selectivity in various chemical reactions.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted synthesis techniques. These methods have been shown to significantly reduce reaction times while maintaining high yields and purity levels. For instance, researchers have successfully employed microwave irradiation to facilitate the coupling reaction between the thiazole intermediate and the pyridine derivative, resulting in a more efficient production process.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has demonstrated that this compound can act as an efficient electron transport material due to its ability to facilitate charge separation and recombination processes at interfaces.

In terms of environmental impact, this compound has been subjected to rigorous toxicity testing under various regulatory frameworks. Initial findings suggest that it exhibits low acute toxicity and minimal bioaccumulation potential, making it suitable for applications where environmental safety is a critical concern.

Furthermore, computational chemistry techniques have played a pivotal role in understanding the molecular interactions of this compound. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in different chemical environments with high accuracy.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway for large-scale production while maintaining the compound's purity and stability. Collaborative efforts between academic institutions and industrial partners are expected to yield breakthroughs in both synthetic methodologies and application development.

In conclusion, N-(4-{[1,1'-biphenyl]-4-yl}-1,3-thiazol-2-yl)-3,6-dichloropyridine-2-carboxamide represents a cutting-edge advancement in organic chemistry with diverse applications across multiple industries. Its unique structural features and favorable chemical properties position it as a key player in future innovations within drug discovery, materials science, and sustainable chemistry practices.